![molecular formula C20H14F5N3OS B284313 N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide](/img/structure/B284313.png)
N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as DFTP, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide involves the inhibition of various enzymes and signaling pathways that are involved in cancer growth, inflammation, and neurological disorders. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. In addition, this compound has been found to inhibit the activation of nuclear factor-kappa B, a signaling pathway that is involved in inflammation. Furthermore, this compound has been shown to inhibit the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. In cancer research, this compound has been shown to induce apoptosis, which is a type of programmed cell death, in cancer cells. In addition, this compound has been found to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. Furthermore, this compound has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines. In neurological research, this compound has been found to improve cognitive function and reduce the accumulation of amyloid-beta peptides in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide in lab experiments is its potent anti-cancer and anti-inflammatory effects, which make it a promising candidate for the development of new therapies. In addition, this compound has been found to have low toxicity in animal models, which suggests that it may have fewer side effects than other compounds that are currently used in cancer and inflammation treatments. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for the study of N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide. One potential direction is the development of new therapies that target the enzymes and signaling pathways that are inhibited by this compound. Another potential direction is the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models, which could provide insights into its potential therapeutic applications in humans. Furthermore, the study of this compound in combination with other compounds could lead to the development of more effective therapies for cancer, inflammation, and neurological disorders.
Synthesis Methods
N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide can be synthesized using a multi-step process that involves the reaction of 3,4-difluoroaniline with 2-(4-phenyl-6-trifluoromethyl-2-pyrimidinylthio)acetic acid, followed by the addition of N,N-dimethylformamide dimethyl acetal and trifluoroacetic acid. The resulting compound is then purified using column chromatography.
Scientific Research Applications
N-(3,4-difluorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been found to have anti-inflammatory effects and can reduce the severity of inflammation in animal models. Furthermore, this compound has shown promise in the treatment of neurological disorders, such as Alzheimer's disease, by reducing the accumulation of amyloid-beta peptides in the brain.
Properties
Molecular Formula |
C20H14F5N3OS |
---|---|
Molecular Weight |
439.4 g/mol |
IUPAC Name |
N-(3,4-difluorophenyl)-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide |
InChI |
InChI=1S/C20H14F5N3OS/c1-11(18(29)26-13-7-8-14(21)15(22)9-13)30-19-27-16(12-5-3-2-4-6-12)10-17(28-19)20(23,24)25/h2-11H,1H3,(H,26,29) |
InChI Key |
MTHUTEYYKBPBQC-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NC1=CC(=C(C=C1)F)F)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3 |
Canonical SMILES |
CC(C(=O)NC1=CC(=C(C=C1)F)F)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.